Cas no 2228473-71-8 (4-(5-propylthiophen-2-yl)butan-2-amine)

• Product Name: 4-(5-propylthiophen-2-yl)butan-2-amine
• CAS No: 2228473-71-8
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• CID: 6406502
• PubChem ID: 165672091
• Update Time: 2025-10-28

4-(5-propylthiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-propylthiophen-2-yl)butan-2-amine
• 2228473-71-8
• EN300-1753476

• Inchi： 1S/C11H19NS/c1-3-4-10-7-8-11(13-10)6-5-9(2)12/h7-9H,3-6,12H2,1-2H3
• InChI Key： BNGGHNSZCJSEBH-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC(C)N)CCC

Computed Properties

• Exact Mass: 197.12382078g/mol
• Monoisotopic Mass: 197.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-(5-propylthiophen-2-yl)butan-2-amine

4-(5-Propylthiophen-2-yl)butan-2-amine: A Comprehensive Overview

4-(5-Propylthiophen-2-yl)butan-2-amine (CAS No. 2228473-71-8) is a versatile organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its applications in drug discovery, material synthesis, and catalytic processes. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 4-(5-propylthiophen-2-yl)butan-2-amine comprises a thiophene ring substituted with a propyl group at the 5-position and an amino group attached to the butane chain at the 2-position. This arrangement imparts the compound with unique electronic and steric properties, making it an ideal candidate for exploring novel chemical transformations. The thiophene moiety, known for its aromaticity and stability, serves as a robust platform for further functionalization, while the amino group introduces nucleophilic reactivity, enabling participation in various condensation and substitution reactions.

Recent studies have highlighted the role of 4-(5-propylthiophen-2-yl)butan-2-amine in the development of bioactive molecules. Researchers have employed this compound as an intermediate in the synthesis of potential drug candidates targeting neurodegenerative diseases and cancer. Its ability to form stable complexes with metal ions has also been exploited in designing coordination polymers and metalloenzymes, which hold promise in catalytic applications.

In the realm of materials science, 4-(5-propylthiophen-2-yl)butan-2-amine has been investigated for its potential as a building block in constructing functional polymers and self-assembled monolayers. Its amphiphilic nature allows for the formation of ordered nanostructures, which are valuable in sensing applications and energy storage devices. Moreover, computational studies have revealed that this compound exhibits favorable electronic communication properties when incorporated into conjugated systems, making it a candidate for organic electronics.

The synthesis of 4-(5-propylthiophen-2-yl)butan-2-amine typically involves multi-step processes that combine nucleophilic aromatic substitution with amine alkylation techniques. Recent optimizations have focused on improving reaction yields and selectivity by employing microwave-assisted synthesis and green chemistry principles. These advancements not only enhance the scalability of the synthesis but also align with sustainable chemical practices.

From an environmental perspective, 4-(5-propylthiophen-2-yL)butan-butan-amine has shown potential as a biodegradable additive in industrial formulations. Its ability to undergo enzymatic degradation under mild conditions makes it a promising alternative to traditional additives that contribute to environmental pollution.

In conclusion, 4-(5-propylthiophen-propargylation)-butane-amine (CAS No. 22ammonia) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry.